N-acetyl-N-[2-oxo-4-(1-piperidinyl)-2H-chromen-3-yl]acetamide

• IUPAC Name: N-acetyl-N-(2-oxo-4-piperidin-1-ylchromen-3-yl)acetamide
• InChI: InChI=1S/C18H20N2O4/c1-12(21)20(13(2)22)17-16(19-10-6-3-7-11-19)14-8-4-5-9-15(14)24-18(17)23/h4-5,8-9H,3,6-7,10-11H2,1-2H3
• InChI Key: RZQJLCKTRIIAQC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C1=C(C2=CC=CC=C2OC1=O)N3CCCCC3)C(=O)C
• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol

Description

Synthesis Analysis

The synthesis of N-acetyl-N-[2-oxo-4-(1-piperidinyl)-2H-chromen-3-yl]acetamide and related compounds typically involves multi-step organic reactions. For example, the synthesis of N-substituted-2"-[(phenylsulfonyl)(piperidin-1-yl)amino]acetamide derivatives involves the reaction of benzenesulfonyl chloride with 1-aminopiperidine, followed by substitution at the nitrogen atom with different electrophiles in the presence of sodium hydride and N,N-Dimethylformamide (DMF) (Khalid et al., 2014). This type of synthetic pathway often includes the formation of intermediates, activation of functional groups, and the introduction of protective groups to achieve the desired final product.

Molecular Structure Analysis

The molecular structure of compounds related to N-acetyl-N-[2-oxo-4-(1-piperidinyl)-2H-chromen-3-yl]acetamide is typically characterized using techniques such as IR, EIMS, and 1H-NMR spectral data. These techniques provide insights into the molecular vibrations, electronic environment, and atomic connectivity within the molecule, elucidating its structural framework and functional groups (Khalid et al., 2014).

Safety and Hazards

Fentanyl analogs like “N-acetyl-N-[2-oxo-4-(1-piperidinyl)-2H-chromen-3-yl]acetamide” have high potential for producing addiction and severe adverse effects including coma and death. In the United States, the Drug Enforcement Administration placed the broadly defined class of “Fentanyl-Related Substances” on the list of Schedule I drugs in 2018, making it illegal to manufacture, distribute, or possess fentanyl analogs.